Cas no 1251691-47-0 (N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 1251691-47-0
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5818964
• PubChem ID: 49665779
• Update Time: 2025-06-09

N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-ethoxyphenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide
• N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• AKOS024485743
• F3406-8158
• N-(3-ethoxybenzyl)-6-(1H-pyrazol-1-yl)nicotinamide
• 1251691-47-0

• Inchi： 1S/C18H18N4O2/c1-2-24-16-6-3-5-14(11-16)12-20-18(23)15-7-8-17(19-13-15)22-10-4-9-21-22/h3-11,13H,2,12H2,1H3,(H,20,23)
• InChI Key： BDJOVRXXHPNVMR-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=CC=N2)=CC=C1C(NCC1=CC=CC(OCC)=C1)=O

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide

N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251691-47-0): An Overview of a Promising Compound in Medicinal Chemistry

N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251691-47-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyridine carboxamide class and is characterized by the presence of an ethoxyphenyl and a pyrazolyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The structural characteristics of N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide are noteworthy. The pyridine ring, a common motif in many bioactive molecules, provides a rigid and planar structure that can interact with biological targets through π-stacking and hydrogen bonding. The ethoxyphenyl group, on the other hand, introduces hydrophobicity and electron-donating properties, which can influence the compound's solubility and binding affinity. The pyrazolyl moiety adds further complexity, as it can form hydrogen bonds and participate in π-stacking interactions, enhancing the compound's ability to modulate biological processes.

Recent studies have highlighted the pharmacological activities of N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another area of interest is the compound's antioxidant properties. Oxidative stress plays a crucial role in various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide exhibits potent antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that the compound may have therapeutic potential in conditions characterized by oxidative stress.

In addition to its anti-inflammatory and antioxidant activities, N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide has also been investigated for its anti-cancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the activation of caspase-dependent apoptotic pathways. These findings have sparked interest in further exploring the compound's potential as a novel anti-cancer agent.

The pharmacokinetic profile of N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide is another important aspect that has been studied. In vivo studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These properties make it a promising candidate for further development as an orally available therapeutic agent.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and therapeutic applications of N-[(3-ethoxyphenyl)methyl]-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, including inflammatory disorders, oxidative stress-related conditions, and cancer. The results from these trials will provide valuable insights into the compound's therapeutic potential and guide its future development.

In conclusion, N-[(3-Ethoxyphenyl)methyl]-6-(1H-pyrazol-1-Yl)Pyridine–3-Carboxamide (CAS No. 1251691–47–0) represents a promising compound with diverse pharmacological activities. Its unique structural features, coupled with its anti-inflammatory, antioxidant, and anti-cancer properties, make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.